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Compound of Interest

Compound Name:
2-(Furan-3-yl)-4,4,5,5-tetramethyl-

1,3,2-dioxaborolane

Cat. No.: B1272638 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

furan-3-yl boronic acid pinacol ester, a key building block in modern organic synthesis. This

document outlines its structural characteristics, physicochemical properties, and its role in

significant chemical transformations. Detailed experimental protocols for the determination of

its physical properties are also provided, alongside a visualization of its most common

application, the Suzuki-Miyaura cross-coupling reaction.

Core Physical Properties
Furan-3-yl boronic acid pinacol ester, with the chemical formula C₁₀H₁₅BO₃, is a white

crystalline solid at room temperature.[1] Its molecular weight is 194.04 g/mol .[1]
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Property Value Source

Molecular Formula C₁₀H₁₅BO₃ [1][2]

Molecular Weight 194.04 g/mol [1]

Melting Point 62-65 °C [1]

Boiling Point (Predicted) 255.0 ± 13.0 °C [1]

Density (Predicted) 1.03 ± 0.1 g/cm³ [1]

Appearance White crystalline solid [1]

Spectroscopic and Chemical Identifiers
Identifier Value Source

CAS Number 248924-59-6 [2]

InChI

1S/C10H15BO3/c1-

9(2)10(3,4)14-11(13-9)8-5-6-

12-7-8/h5-7H,1-4H3

SMILES CC1(C)OB(OC1(C)C)c2ccoc2

Experimental Protocols
The following sections detail standardized experimental procedures for the determination of the

key physical properties of furan-3-yl boronic acid pinacol ester.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)
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Thermometer

Mortar and pestle

Procedure:

A small sample of furan-3-yl boronic acid pinacol ester is finely ground using a mortar and

pestle.

The powdered sample is packed into a capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears (the onset of melting) and the

temperature at which the entire sample becomes a clear liquid (the completion of melting)

are recorded. This range represents the melting point of the sample.

Boiling Point Determination (for liquids, adaptable for
solids under vacuum)
While furan-3-yl boronic acid pinacol ester is a solid at room temperature, its boiling point can

be determined under reduced pressure to prevent decomposition. The following is a general

method adaptable for this purpose.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Apparatus for vacuum distillation (optional, for reduced pressure measurements)
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Procedure:

A small amount of the substance is placed in the test tube.

A capillary tube, with its sealed end uppermost, is placed inside the test tube.

The test tube is attached to a thermometer and heated in a heating bath.

The temperature is raised until a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube.

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

confirming the structure of furan-3-yl boronic acid pinacol ester.

Sample Preparation: A small amount of the compound is dissolved in a deuterated solvent

(e.g., CDCl₃).

¹H NMR: The spectrum will show characteristic signals for the protons on the furan ring and

the methyl protons of the pinacol group. The chemical shifts, integration, and coupling

patterns provide detailed structural information.

¹³C NMR: The spectrum will display signals for each unique carbon atom in the molecule,

including those in the furan ring and the pinacol ester group.

¹¹B NMR: This technique can be used to characterize the boron center.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in

the molecule.

Sample Preparation: The solid sample can be analyzed as a KBr pellet or a thin film.
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Expected Absorptions: The IR spectrum will show characteristic absorption bands for C-H,

C=C, and C-O bonds within the furan ring, as well as B-O and C-O bonds of the boronic

ester group.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight

and fragmentation pattern of the compound.

Ionization: A suitable ionization technique, such as electron ionization (EI) or electrospray

ionization (ESI), is used to generate ions from the sample.

Analysis: The mass-to-charge ratio of the molecular ion (M⁺) and its fragment ions are

measured, confirming the molecular weight and providing clues about the molecule's

structure.

Application in Suzuki-Miyaura Cross-Coupling
Furan-3-yl boronic acid pinacol ester is a vital reagent in palladium-catalyzed Suzuki-Miyaura

cross-coupling reactions. This reaction is a cornerstone of modern organic synthesis, enabling

the formation of carbon-carbon bonds between sp²-hybridized carbon atoms. It is widely used

in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The general mechanism involves three key steps: oxidative addition, transmetalation, and

reductive elimination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0)L₂

Oxidative
Addition

R¹-Pd(II)L₂-X

Transmetalation

R¹-Pd(II)L₂-R²

Furan-3-yl-B(pin)
(R²-B(OR)₂)

[R²-B(OR)₂(OH)]⁻

 + Base

Base
(e.g., OH⁻)

Reductive
Elimination

 Catalyst
Regeneration

R¹-R²
(Coupled Product)

Aryl Halide
(R¹-X)

Click to download full resolution via product page

Suzuki-Miyaura Cross-Coupling Catalytic Cycle

In this catalytic cycle, the active Pd(0) catalyst undergoes oxidative addition with an

organohalide. Subsequently, in the transmetalation step, the organic group from the furan-3-yl

boronic acid pinacol ester is transferred to the palladium center, facilitated by a base. Finally,
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reductive elimination yields the cross-coupled product and regenerates the Pd(0) catalyst,

allowing the cycle to continue.

Safety and Handling
Furan-3-yl boronic acid pinacol ester should be handled in a well-ventilated area, and

appropriate personal protective equipment (PPE), including gloves and safety glasses, should

be worn. It is advisable to consult the Safety Data Sheet (SDS) for detailed safety information

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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